Cas no 7149-62-4 (ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 7149-62-4
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• MDL: MFCD02230574
• CID: 1748641
• PubChem ID: 251641
• Update Time: 2025-11-01

ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-benzylsulfanylpyrimidine-5-carboxylate
• SureCN1991539
• 5-pyrimidinecarboxylic acid, 4-amino-2-[(phenylmethyl)thio]-, ethyl ester
• STOCK3S-66707
• MLS000099282
• NSC72266
• NCIOpen2_003791
• AC1L5KAQ
• CTK5D4354
• ethyl 4-amino-2-benzylthiopyrimidine-5-carboxylate
• AC1Q64TZ
• ethyl 4-amino-2-(benzylthio)pyrimidine-5-carboxylate
• 5-pyrimidinecarboxylic acid,4-amino-2-[(phenylmethyl)thio]-,ethyl ester;ethyl 4-amino-2-benzylthiopyrimidine-5-carboxylate;
• ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate
• AKOS003241647
• Z24688050
• SCHEMBL1991539
• DTXSID40290983
• 7149-62-4
• SMR000073548
• EN300-22202261
• ethyl 2-(benzylthio)-4-imino-1,4-dihydropyrimidine-5-carboxylate
• cid_251641
• CHEMBL1323422
• HMS2499A24
• BDBM49248
• AKOS000578169
• ethyl 4-azanyl-2-(phenylmethylsulfanyl)pyrimidine-5-carboxylate
• STK107849
• NSC-72266
• HMS1639K15
• 4-amino-2-(benzylthio)pyrimidine-5-carboxylic acid ethyl ester
• ethyl 4-amino-2-(benzylthio)-5-pyrimidinecarboxylate
• 4-amino-2-(phenylmethylthio)-5-pyrimidinecarboxylic acid ethyl ester

• MDL： MFCD02230574
• Inchi： 1S/C14H15N3O2S/c1-2-19-13(18)11-8-16-14(17-12(11)15)20-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H2,15,16,17)
• InChI Key： PMPWPSTVTPCAGQ-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(C(=O)OCC)C(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.08800
• Monoisotopic Mass: 289.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 472.1°C at 760 mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.631
• PSA: 103.40000
• LogP: 3.10900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate (CAS: 7149-62-4)

Ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate (CAS: 7149-62-4) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's potential in various therapeutic areas.

The compound's structure, characterized by a pyrimidine core with an amino group at the 4-position and a benzylsulfanyl moiety at the 2-position, makes it a versatile intermediate for the synthesis of more complex molecules. Recent synthetic approaches have optimized the yield and purity of ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate, enabling its broader application in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduces reaction time and improves scalability.

In terms of biological activity, ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate has shown promising results as a kinase inhibitor. Kinases are key targets in cancer therapy, and the compound's ability to modulate kinase activity has been explored in several preclinical studies. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibitory effects against specific tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development.

Beyond oncology, the compound has also been investigated for its anti-inflammatory and antimicrobial properties. Research published in European Journal of Medicinal Chemistry (2023) highlighted its efficacy in reducing pro-inflammatory cytokines in vitro, while another study in Antimicrobial Agents and Chemotherapy (2024) demonstrated its activity against drug-resistant bacterial strains. These findings underscore the compound's versatility and potential for multitarget therapeutic applications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, as reported in a recent issue of Journal of Chemical Information and Modeling (2024).

In conclusion, ethyl 4-amino-2-(benzylsulfanyl)pyrimidine-5-carboxylate (CAS: 7149-62-4) represents a promising scaffold for drug discovery, with demonstrated activities in oncology, inflammation, and infectious diseases. Continued research into its synthesis, biological evaluation, and structural optimization will be crucial for translating these findings into clinically viable therapeutics. Future studies should also explore its potential in combination therapies and its mechanism of action at the molecular level.